Cas no 9012-54-8 (Cellulase)

• Product Name: Cellulase
• CAS No: 9012-54-8
• MF: C₁₈H₃₂O₁₆
• MW: 504.437088012695
• MDL: MFCD00081510
• CID: 95125
• PubChem ID: 87565257
• Update Time: 2025-12-29

Cellulase Chemical and Physical Properties

Names and Identifiers

• Cellulase
• Celluase
• cellulasefromtrichodermalongibrachia-tum
• Fungalcellulase
• 1,4-[1,3:1,4]-BETA-D-GLUCAN
• 1,4-[1,3:1,4]-BETA-D-GLUCAN 4-GLUCANO-HYDROLASE
• 3.2.1.4
• IUB: 3.2.1.4
• MEICELASE
• Cellulase from Aspergillus niger
• cellulase (liquid)
• Cellulase from Trichoderma reesei ATCC 26921
• CELLULASE, ACID TYPE
• Acidic Cellulase
• cellulase (powder)
• Cellulase froM Aspergillus nige
• Cellulase R-10
• Cellulase, Onozuka R-10
• Carezyme 1000L®
• Onozuka RS
• 1,4-(1,3:1,4)-β-D-Glucan 4-glucanohydrolase
• Celluclast 1.5L®
• 1,4-(1,3:1,4)-β-D-Glucan 4-glucano-hydrolase
• 1,4-beta-D-Endoglucanase
• 1,4-beta-D-Glucan 4-glucanohydrolase
• 1,4-beta-D-Glucan endoglucanase
• 1,4-beta-Glycanase
• 800NSK
• ACE 70
• ACLA
• AE 202
• AUS 0301
• Accel Forte H
• Accellerase
• Cellulase from Aspergillus niger(Carrier for starch)
• Cellulase(Carrier for dextrine)
• CT3
• W-110244
• Beta-D-Glucopyranosyl-(1->4)-Beta-D-Glucopyranosyl-(1->4)-Beta-D-Glucopyranose
• 9012-54-8
• D-(+)-Cellotriose
• 33404-34-1
• (2S,3R,4S,5S,6R)-2-[(2R,3S,4R,5R,6S)-4,5-dihydroxy-2-(hydroxymethyl)-6-[(2R,3S,4R,5R,6R)-4,5,6-trihydroxy-2-(hydroxymethyl)oxan-3-yl]oxyoxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
• CHEBI:41753
• DB01697
• Q26840894
• NS00070416
• beta-cellotriose
• 61788-77-0
• FYGDTMLNYKFZSV-CSHPIKHBSA-N
• DA-51762

• MDL： MFCD00081510
• Inchi： 1S/C18H32O16/c19-1-4-7(22)8(23)12(27)17(31-4)34-15-6(3-21)32-18(13(28)10(15)25)33-14-5(2-20)30-16(29)11(26)9(14)24/h4-29H,1-3H2/t4-,5-,6-,7-,8+,9-,10-,11-,12-,13-,14-,15-,16-,17+,18+/m1/s1
• InChI Key： FYGDTMLNYKFZSV-CSHPIKHBSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O)O[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)O)O

Computed Properties

• Exact Mass: 504.16903493g/mol
• Monoisotopic Mass: 504.16903493g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.9
• Topological Polar Surface Area: 269Ų

Experimental Properties

• Color/Form: Off white amorphous powder or liquid.
• Density: 1.10-1.30 g/mL
• Melting Point: No data available
• Boiling Point: 319.6±44.0 °C at 760 mmHg
• Flash Point: 147.1±28.4 °C
• Solubility: deionized water: soluble5.0mg/mL (Sterile; In the presence of 0.15% polyhexamethylene biguanide (PHMB).)
• Water Partition Coefficient: Soluble in cold water.
• Solubility: Soluble in water, almost insoluble in ethanol chloroform and diethyl ether.
• Sensitiveness: Sensitive to heat and humidity

Cellulase Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H334
• Warning Statement： P261,P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 42
• Safety Instruction： 22-24-36/37
• FLUKA BRAND F CODES：3-10
• RTECS：FJ5375000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic dithiophosphoric acids and derivatives Dithiophosphate O-esters

Additional information on Cellulase

Introduction to Cellulase and Its Applications in Modern Biotechnology

Cellulase, a group of enzymes commonly denoted by the CAS number 9012-54-8, plays a pivotal role in the degradation of cellulose, the most abundant organic polymer on Earth. This enzyme complex is primarily composed of several distinct enzymes, including endoglucanases, exoglucanases, and beta-glucosidases, each contributing uniquely to the hydrolysis process. The significance of Cellulase in industrial and biotechnological applications has been increasingly recognized, particularly in the production of biofuels and dietary supplements.

The mechanism of action for Cellulase involves a synergistic interaction between its various components. Endoglucanases randomly cleave internal bonds in cellulose chains, while exoglucanases, such as cellobiohydrolases and cellobiose dehydrogenases, sequentially remove glucose units from the ends of cellulose chains. Finally, beta-glucosidases convert cellobiose and other oligosaccharides into glucose, which is readily usable by microorganisms or humans. This multi-step process underscores the complexity and efficiency of Cellulase in breaking down cellulose into fermentable sugars.

In recent years, research into Cellulase has seen significant advancements, particularly in its application to second-generation biofuel production. The demand for sustainable energy sources has driven innovation in enzymatic hydrolysis technologies. For instance, studies have demonstrated that engineered strains of *Trichoderma reesei*, a well-known producer of Cellulase, can yield higher enzyme activities under mild conditions, reducing the energy requirements for biofuel processing. Additionally, the development of immobilized Cellulase systems has improved reaction efficiency and scalability, making it more feasible for industrial use.

The pharmaceutical industry has also harnessed the potential of Cellulase for various therapeutic applications. Research indicates that Cellulase can be used to enhance the bioavailability of certain drugs by breaking down plant cell walls, which often encapsulate active compounds. This approach has shown promise in improving the absorption of nutrients and pharmaceuticals derived from natural sources. Furthermore, Cellulase-based formulations are being explored as potential treatments for digestive disorders, such as constipation and irritable bowel syndrome (IBS), by aiding in the breakdown of dietary fiber.

Another emerging field where Cellulase is making significant contributions is in environmental biotechnology. The ability to degrade cellulose efficiently not only aids in biofuel production but also offers solutions for waste management. For example, agricultural residues like straw and corn stalks can be converted into valuable bioenergy using enzymatic processes powered by Cellulase. This not only reduces waste but also provides a renewable energy source that is less dependent on fossil fuels.

The latest advancements in genomics and protein engineering have further enhanced our understanding and manipulation of Cellulase. By identifying key amino acid residues critical for enzyme activity, researchers have been able to design variants with improved performance characteristics. For instance, directed evolution techniques have been employed to create Cellulase variants with higher thermostability or enhanced specificity for certain substrates. These innovations are expected to expand the range of applications for Cellulase beyond traditional biorefineries.

In conclusion, the multifaceted applications of Cellulase underscore its importance in modern biotechnology. From sustainable energy production to pharmaceutical advancements and environmental solutions, this enzyme continues to be at the forefront of scientific innovation. As research progresses, we can anticipate even more sophisticated uses for Cellulase, further solidifying its role as a cornerstone enzyme in industrial and biological processes.